Cas no 15138-43-9 (1,3-Benzenedicarbonitrile,2,4,6-trimethyl-, N,N'-dioxide (9CI))

• Product Name: 1,3-Benzenedicarbonitrile,2,4,6-trimethyl-, N,N'-dioxide (9CI)
• CAS No: 15138-43-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 145972
• PubChem ID: 27064
• Update Time: 2025-04-19

1,3-Benzenedicarbonitrile,2,4,6-trimethyl-, N,N'-dioxide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile,2,4,6-trimethyl-, N,N'-dioxide (9CI)
• 2,4,6-Trimethyl-1,3-benzenedicarbonitrile oxide
• 2,4,6-trimethylbenzene-1,3-dicarbonitrile oxide
• 1,2,4,6-trimethyl-,N,N'-dioxide
• 2,4,6-Trimethyl-isophthalo-bis-nitriloxid
• 2,4,6-Trimethylisophthalonitrile N,N'-dioxide
• ISOPHTHALONITRILE,2,4,6-TRIMETHYL-,N,N'-DIOXIDE
• NSC93008
• 15138-43-9
• 1, 2,4,6-trimethyl-, N,N'-dioxide
• 1,3-Benzenedicarbonitrile, 2,4,6-trimethyl-, N,N'-dioxide
• ISOPHTHALONITRILE, 2,4,6-TRIMETHYL-, N,N'-DIOXIDE
• NSC-93008
• 2,6-Trimethylisophthalonitrile N,N'-dioxide
• BRN 3096014
• NSC 93008
• Isophthalonitrile,4,6-trimethyl-, N,N'-dioxide
• DTXSID40164771

• Inchi： 1S/C11H10N2O2/c1-7-4-8(2)11(6-13-15)9(3)10(7)5-12-14/h4H,1-3H3
• InChI Key： YZHOPEMIKZYPJE-UHFFFAOYSA-N
• SMILES： [O-][N+]#CC1C(C)=CC(C)=C(C#[N+][O-])C=1C

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3
• XLogP3: 1.3

Experimental Properties

• Density: 1.1
• Refractive Index: 1.547
• PSA: 61.34000
• LogP: 2.42216